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Compound of Interest

Compound Name: N4-Benzoylcytosine

Cat. No.: B052246 Get Quote

For researchers and scientists in the dynamic fields of drug development and molecular

biology, the safe handling and disposal of specialized chemical reagents like N4-
Benzoylcytosine are paramount. Adherence to proper disposal protocols is not only a

regulatory necessity but also a core component of responsible laboratory practice, ensuring the

safety of personnel and the protection of the environment. This document provides essential

safety information and a step-by-step guide for the proper disposal of N4-Benzoylcytosine.

Essential Safety and Chemical Data
While specific quantitative toxicity data such as LD50 (median lethal dose) and LC50 (median

lethal concentration) are not readily available in public databases, the GHS (Globally

Harmonized System of Classification and Labelling of Chemicals) classifications provide critical

safety information. N4-Benzoylcytosine is consistently classified as a substance that requires

careful handling.
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Property Value Reference

Molecular Formula C₁₁H₉N₃O₂ [1][2]

Molecular Weight 215.21 g/mol [1][2]

Appearance
White to off-white crystalline

powder

Melting Point >300 °C (decomposes) [3]

Solubility
Slightly soluble in aqueous

acid and DMSO (heated)
[3][4]

Toxicological and Hazard Data

Hazard
Classification

GHS Code Description Reference

Acute Toxicity (Oral) H302 Harmful if swallowed [1]

Acute Toxicity

(Inhalation)
H332 Harmful if inhaled [1]

Skin

Corrosion/Irritation
H315 Causes skin irritation [1]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[1]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation
[1]

LD50 (Oral, Rat) Data not available -

LC50 (Inhalation, Rat) Data not available -

Aquatic Toxicity Data not available -
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The recommended and safest method for the disposal of N4-Benzoylcytosine is through

incineration by a licensed and certified hazardous waste disposal company. Laboratory

personnel are responsible for the safe collection, labeling, and storage of the waste before its

transfer.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles (or a face shield), and

chemical-resistant gloves (nitrile or neoprene) when handling N4-Benzoylcytosine.

When handling larger quantities or if there is a risk of dust generation, a NIOSH-approved

respirator is recommended.

2. Waste Segregation and Collection:

Solid Waste:

Collect unused or contaminated N4-Benzoylcytosine powder in a dedicated, clearly

labeled, and sealable hazardous waste container.

Contaminated materials such as weighing papers, pipette tips, and gloves should also be

placed in this container.

Do not mix N4-Benzoylcytosine waste with other chemical waste streams unless you

have confirmed their compatibility.

Liquid Waste:

If N4-Benzoylcytosine has been dissolved in a solvent, collect the solution in a separate,

sealed, and appropriately labeled hazardous waste container.

The label must clearly indicate all components of the solution (e.g., "N4-Benzoylcytosine
in DMSO").

Never dispose of solutions containing N4-Benzoylcytosine down the drain.

3. Labeling of Waste Containers:
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All waste containers must be clearly labeled with the words "Hazardous Waste."

The label should include:

The full chemical name: "N4-Benzoylcytosine"

The concentration (if in solution).

The primary hazards (e.g., "Harmful," "Irritant").

The date of accumulation.

The name of the principal investigator or laboratory contact.

4. Storage of Chemical Waste:

Store the sealed hazardous waste containers in a designated, well-ventilated, and secure

area within the laboratory.

Ensure that the storage area is away from incompatible materials.

Secondary containment (e.g., a larger, chemical-resistant bin) is recommended to prevent

the spread of material in case of a leak.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup of the hazardous waste.

The EHS department will work with a licensed waste disposal contractor to ensure the final

disposal is conducted in compliance with all local, state, and federal regulations.

6. Decontamination of Empty Containers:

Empty containers that once held N4-Benzoylcytosine must be decontaminated before

being discarded as regular trash.

Triple-rinse the container with a suitable solvent (e.g., ethanol or acetone).
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Collect the rinsate as hazardous waste.

After triple-rinsing, deface the original label on the container before disposal.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of N4-
Benzoylcytosine.
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Start: N4-Benzoylcytosine Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Assess Waste Form

Step 3a: Collect Solid Waste
(Unused chemical, contaminated items)

Solid

Step 3b: Collect Liquid Waste
(Solutions containing N4-Benzoylcytosine)

Liquid

Step 4: Label Waste Container
('Hazardous Waste', Chemical Name, Hazards, Date)

Step 5: Store in Designated Area
(Sealed, Ventilated, Secondary Containment)

Step 6: Contact EHS for Pickup

End: Waste Transferred to Licensed Disposal Company for Incineration

Click to download full resolution via product page

Caption: Disposal workflow for N4-Benzoylcytosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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